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Compound of Interest

Compound Name: Cyclopenin
CAS No.: 19553-26-5
Cat. No.: B1149668
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Executive Summary

Cyclopenin is a benzodiazepine alkaloid predominantly isolated from Penicillium cyclopium
and Penicillium viridicatum. Unlike the therapeutically ubiquitous 1,4-benzodiazepines (e.g.,
diazepam), cyclopenin possesses a unique benzodiazepine-2,5-dione scaffold fused with an
epoxide ring. Its significance lies not only in its intrinsic biological activity but in its role as the
labile precursor to viridicatin, a quinolone alkaloid with potent antitubercular and cytotoxic
properties.

This guide analyzes the chemical transformation that governs the bioactivity of this class,
detailing the transition from the diazepine scaffold to the quinoline core and the resulting shifts
in pharmacological targets.

Biosynthetic Origin & Structural Scaffold

The biosynthesis of cyclopenin represents a sophisticated assembly of primary metabolites
into a complex heterocycle. Understanding this pathway is critical for derivatization strategies,
as enzymatic steps often mirror potential synthetic access points.
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The Core Scaffold

e Cyclopenin: (3S,4R)-3-phenyl-4-methyl-3,4-epoxy-1,4-benzodiazepine-2,5-dione.
o Key Features:
o Epoxide Ring: High reactivity; susceptible to nucleophilic attack and rearrangement.

o N-Methyl Group: Critical for the rearrangement mechanism; expelled during conversion to

viridicatin.

o Diazepine-2,5-dione: Arigid bicyclic core distinct from the flexible 1,4-benzodiazepine

anxiolytics.

Biosynthetic Pathway Visualization

The following diagram illustrates the enzymatic cascade from amino acid precursors to the

active alkaloids.

Click to download full resolution via product page

Figure 1: Biosynthetic pathway of Cyclopenin and its conversion to Viridicatin. The
"Cyclopenase” step represents a ring contraction unique to this alkaloid class.

Chemical Synthesis & Rearrangement Protocol

The most pharmacologically relevant reaction in this series is the conversion of cyclopenin to
viridicatin. This rearrangement can be catalyzed enzymatically (by cyclopenase) or chemically
(acid/base catalysis).[1]
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Mechanism of Rearrangement

The transformation involves the extrusion of methylamine and carbon dioxide.

Protonation/Activation: The epoxide oxygen or the carbonyl is activated.

Ring Contraction: The phenyl group migrates, leading to the collapse of the seven-
membered diazepine ring.

Extrusion: The N-methyl carbamoyl moiety is ejected as MeNH=2 and COz, yielding the
thermodynamically stable quinoline-2-one (viridicatin).

Experimental Protocol: Acid-Catalyzed Rearrangement

Objective: To synthesize Viridicatin (3-hydroxy-4-phenylquinolin-2(1H)-one) from Cyclopenin.

Reagents:

Cyclopenin (100 mg, 0.34 mmol)

2M Hydrochloric Acid (HCI)

Ethanol (EtOH)

Ethyl Acetate (EtOAc) for extraction

Step-by-Step Methodology:

Dissolution: Dissolve 100 mg of Cyclopenin in 5 mL of ethanol in a round-bottom flask.
Acidification: Add 2 mL of 2M HCI dropwise to the solution.

Reflux: Heat the mixture to reflux (approx. 80°C) for 2 hours. Monitor reaction progress via
TLC (Silica gel; Mobile phase: CHCIs:MeOH 95:5). Cyclopenin (Rf ~0.6) should disappeatr,
and Viridicatin (Rf ~0.4, fluorescent under UV) should appear.

Neutralization: Cool the reaction to room temperature. Neutralize carefully with saturated
NaHCOs solution until pH ~7.
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o Extraction: Extract the aqueous layer three times with EtOAc (3 x 10 mL).

 Purification: Dry the combined organic layers over anhydrous NazSOa, filter, and concentrate
in vacuo. Recrystallize the crude solid from methanol to yield Viridicatin as colorless needles.

» Validation: Confirm structure via *H-NMR (DMSO-ds). Look for the disappearance of the N-
methyl singlet (~3.0 ppm) and the appearance of the quinoline NH singlet (~12.0 ppm).

Structure-Activity Relationship (SAR) Analysis

The SAR of this class is bifurcated: the intact diazepine (Cyclopenin) vs. the rearranged
guinoline (Viridicatin).

Comparative SAR Table

. Viridicatin (Active
Feature Cyclopenin (Precursor)

Metabolite)
Core Scaffold 1,4-Benzodiazepine-2,5-dione 4-Phenylquinolin-2(1H)-one
Key Functional Group 3,4-Epoxide ring 3-Hydroxyl group (enol)
Solubility Moderate (Lipophilic) Poor (Highly crystalline)
Primary Activity Phytotoxic, weak antimicrobial Potent Anti-TB, Cytotoxic
Mechanism Epoxide reactivity (alkylation) intercalation / Enzyme

Inhibition

SAR Logic Map

The following diagram details how structural modifications at specific positions influence
biological potency.
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Figure 2: Structural determinants of activity for Cyclopenin and Viridicatin.

Key SAR Findings

e The 3-Hydroxyl Switch: In Viridicatin, the C3-hydroxyl group is essential. Acylation of this
group generally reduces cytotoxic activity, suggesting it acts as a hydrogen bond
donor/acceptor in the active site (likely topoisomerase or gyrase).

o The Methoxy Effect: Derivatives of Viridicatin with a methoxy group at the C9 position (e.g.,
9-methoxyolivacine analogs) show significantly improved activity against Mycobacterium
tuberculosis (MIC values dropping from >10 pM to ~1.5 pM).

o Epoxide Reactivity: In Cyclopenin, the epoxide is the "warhead." However, its instability
makes it a poor drug candidate per se. The rearrangement to Viridicatin "locks" the molecule
into a stable, planar form capable of DNA intercalation.
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Biological Mechanisms & Applications
Antimicrobial (Anti-TB)

Viridicatin and its derivatives function similarly to quinolone antibiotics.
o Target: Bacterial DNA Gyrase / Topoisomerase V.

e Mechanism: The planar quinoline core intercalates into DNA or binds the enzyme-DNA
complex, stabilizing the cleaved DNA intermediate and leading to bacterial cell death.

o Selectivity: 9-methoxy substitution increases selectivity for mycobacterial gyrase over
mammalian topoisomerase.

Cytotoxicity
Viridicatin exhibits cytotoxicity against HEPG2 (liver carcinoma) and MCF7 (breast cancer) cell
lines.

e Apoptosis Induction: Evidence suggests it triggers apoptosis via the mitochondrial pathway.

e Potency: While natural Viridicatin has moderate IC50 values (20-30 uM), synthetic
derivatives (e.g., fluorinated or methoxylated analogs) can achieve low micromolar potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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